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Compound of Interest

Compound Name: Methyl 2-bromo-6-methylnicotinate

CAS No.: 885277-48-5

Cat. No.: B1279497

Get Quote

This guide serves as an in-depth technical resource for researchers, medicinal chemists, and

professionals in drug development on the structural characteristics, synthesis, and application

of Methyl 2-bromo-6-methylnicotinate. As a key heterocyclic building block, its strategic

functionalization offers a gateway to novel molecular architectures.

Core Structural and Chemical Identity
Methyl 2-bromo-6-methylnicotinate is a substituted pyridine derivative, a class of compounds

of immense interest in medicinal chemistry. The molecule incorporates a bromine atom at the

2-position, a methyl group at the 6-position, and a methyl ester at the 3-position (nicotinate

core). This specific arrangement of functional groups dictates its reactivity and utility as a

versatile synthetic intermediate.
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Identifier Value Source(s)

IUPAC Name
methyl 2-bromo-6-

methylpyridine-3-carboxylate
[1]

Synonyms

2-Bromo-6-methyl-nicotinic

acid methyl ester, Methyl 2-

bromo-6-methyl-3-

pyridinecarboxylate

[1][2]

CAS Number 885277-48-5 [1][2][3]

Molecular Formula C₈H₈BrNO₂ [1]

Molecular Weight 230.06 g/mol [3]

SMILES
O=C(OC)C1=C(Br)N=C(C)C=

C1
[3]

InChI

InChI=1S/C8H8BrNO2/c1-5-3-

4-6(7(9)10-5)8(11)12-2/h3-

4H,1-2H3

[1]

InChIKey
UWRNYQBIUUVTGB-

UHFFFAOYSA-N
[1]

Physicochemical & Spectroscopic Profile
Understanding the physical properties and spectral signatures of Methyl 2-bromo-6-
methylnicotinate is critical for its effective use in the laboratory, from reaction setup to

purification and final characterization.

Property Value Source(s)

Appearance Liquid [1]

Purity Typically ≥96% [1]

Storage Conditions
Store at 2-8°C under an inert

atmosphere
[3]
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While specific, publicly available spectra for this exact compound are limited, data for closely

related analogs such as methyl 6-methylnicotinate provide a strong predictive framework for its

characterization.[4][5] The ¹H NMR spectrum is expected to show distinct singlets for the two

methyl groups (one on the pyridine ring and one from the ester) and two doublets in the

aromatic region corresponding to the protons on the pyridine ring.

Synthesis Protocol: Acid-Catalyzed Esterification
The most direct and industrially relevant synthesis of Methyl 2-bromo-6-methylnicotinate is

the esterification of its corresponding carboxylic acid, 2-bromo-6-methylnicotinic acid (CAS

1060810-09-4). The following protocol is based on well-established acid-catalyzed esterification

principles, analogous to the synthesis of similar nicotinic esters.[6]

Causality and Experimental Design
The choice of an acid catalyst (e.g., concentrated sulfuric acid) is crucial for this transformation.

The reaction, known as a Fischer esterification, proceeds by protonating the carbonyl oxygen

of the carboxylic acid. This protonation significantly increases the electrophilicity of the carbonyl

carbon, making it susceptible to nucleophilic attack by the weakly nucleophilic methanol. The

reaction is driven to completion by using a large excess of methanol, which acts as both a

reagent and a solvent, shifting the equilibrium towards the product side in accordance with Le

Châtelier's principle. Refluxing provides the necessary activation energy for the reaction to

proceed at a practical rate.

Step-by-Step Methodology
Materials:

2-bromo-6-methylnicotinic acid

Anhydrous Methanol (MeOH)

Concentrated Sulfuric Acid (H₂SO₄)

Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

Ethyl Acetate (EtOAc) or Dichloromethane (DCM)
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Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Protocol:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, suspend 2-bromo-6-methylnicotinic acid (1.0 eq) in an excess of anhydrous

methanol (e.g., 10-20 mL per gram of acid).

Catalyst Addition: Cool the mixture in an ice bath. Slowly and carefully add a catalytic

amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq) to the stirring suspension.

Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Heat the

reaction to reflux and maintain for several hours (typically 4-12 hours). Monitor the reaction

progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

Work-up (Quench & Extract): Cool the reaction mixture to room temperature. Carefully

neutralize the residue by the slow addition of a saturated aqueous solution of sodium

bicarbonate until effervescence ceases. Extract the aqueous layer with an organic solvent

like ethyl acetate or dichloromethane (3x).

Work-up (Wash & Dry): Combine the organic layers and wash with brine. Dry the organic

layer over anhydrous magnesium sulfate or sodium sulfate.

Purification: Filter off the drying agent and concentrate the organic solution under reduced

pressure using a rotary evaporator to yield the crude Methyl 2-bromo-6-methylnicotinate.

If necessary, purify the crude product by column chromatography on silica gel.

Synthesis Workflow Diagram
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Reaction

Work-up & Purification

Suspend 2-bromo-6-
methylnicotinic acid in MeOH

Add H₂SO₄ (cat.) at 0°C

Reflux for 4-12h
(Monitor by TLC)

Cool & Neutralize
with NaHCO₃

Reaction Complete

Extract with EtOAc

Wash with Brine

Dry over MgSO₄

Concentrate in vacuo

Column Chromatography
(if needed)

Pure Methyl 2-bromo-
6-methylnicotinate

Click to download full resolution via product page

Caption: Acid-catalyzed esterification workflow for Methyl 2-bromo-6-methylnicotinate.
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Reactivity and Applications in Drug Discovery
The synthetic value of Methyl 2-bromo-6-methylnicotinate lies in its capacity for selective

chemical transformations at two key positions: the C-Br bond and the ester moiety.

Palladium-Catalyzed Cross-Coupling Reactions
The bromine atom at the 2-position of the pyridine ring is an excellent handle for palladium-

catalyzed cross-coupling reactions.[7] This allows for the construction of C-C and C-N bonds,

which are fundamental transformations in the synthesis of complex pharmaceutical agents.

Suzuki-Miyaura Coupling: Reaction with boronic acids or esters introduces diverse aryl or

heteroaryl substituents. This is one of the most powerful methods for creating biaryl

structures, which are prevalent in kinase inhibitors and other targeted therapies.[8][9] The

general mechanism involves oxidative addition, transmetalation, and reductive elimination.

[10]

Buchwald-Hartwig Amination: Coupling with amines provides access to a wide range of

substituted 2-aminopyridines, another critical scaffold in medicinal chemistry.

Sonogashira Coupling: Reaction with terminal alkynes yields 2-alkynylpyridine derivatives.

Ester Group Transformations
The methyl ester is amenable to standard transformations:

Hydrolysis: Saponification with a base like NaOH or LiOH converts the ester back to the

carboxylic acid, which can then be used in amide bond forming reactions.

Aminolysis: Direct reaction with amines can form the corresponding amides, though this

often requires harsh conditions. It is more common to first hydrolyze the ester and then

perform a peptide coupling.

Logical Reaction Pathways Diagram
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C-Br Bond Reactivity Ester Group Reactivity

Methyl 2-bromo-
6-methylnicotinate

Suzuki Coupling
(Ar-B(OH)₂, Pd cat.)

C-C Formation

Buchwald-Hartwig
(R₂NH, Pd cat.)

C-N Formation
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(Alkyne, Pd/Cu cat.)

C-C Formation

Hydrolysis
(NaOH or LiOH)

Ester Cleavage

2-Aryl-6-methylnicotinate
(Biaryl Scaffold) 2-Amino-6-methylnicotinate 2-Alkynyl-6-methylnicotinate 2-Bromo-6-methylnicotinic Acid

(Amide Coupling Precursor)

Click to download full resolution via product page

Caption: Key reaction pathways for Methyl 2-bromo-6-methylnicotinate.

Safety and Handling
A safety data sheet (SDS) is available for Methyl 2-bromo-6-methylnicotinate under its

chemical name.[2] As with all halogenated organic compounds, it should be handled with

appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Personal Protective Equipment: Wear chemical-resistant gloves, safety goggles, and a lab

coat.

Handling: Avoid inhalation of vapors and contact with skin and eyes. Wash hands thoroughly

after handling.

Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated area,

as recommended.[3]
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Methyl 2-bromo-6-methylnicotinate is a high-value synthetic intermediate whose utility is

defined by the orthogonal reactivity of its functional groups. The C-Br bond serves as a linchpin

for introducing molecular diversity via robust palladium-catalyzed cross-coupling reactions,

while the methyl ester provides a handle for further derivatization, primarily through amide bond

formation after hydrolysis. This technical guide provides the foundational knowledge, from

synthesis to application, required for researchers to confidently and effectively incorporate this

versatile building block into their drug discovery and development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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